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Compound of Interest

Compound Name: Desmethylmebeverine alcohol

CAS No.: 155172-67-1

Cat. No.: B1662888

Get Quote

Protocol ID: AN-MEB-MET-04 | Version: 2.1[1]
Executive Summary & Application Scope
Target Molecule: O-Desmethyl Mebeverine Alcohol (Metabolite B)[1] CAS: 155172-67-1 IUPAC:

4-{ethyl[1-(4-hydroxyphenyl)propan-2-yl]amino}butan-1-ol Role: Primary Phase I metabolite of

Mebeverine (antispasmodic).[1][2]

This application note details the high-purity synthesis of O-Desmethyl Mebeverine Alcohol, a

critical reference standard for pharmacokinetic (PK) profiling and forensic toxicology.

Mebeverine undergoes rapid ester hydrolysis to Mebeverine Alcohol, followed by O-

demethylation to the target compound. Because the phenolic hydroxyl group introduces regio-

selectivity challenges during synthesis, this protocol utilizes a Benzyl-Protection Strategy.[1]

This ensures N-alkylation specificity over O-alkylation, guaranteeing a reference standard

exceeding 99.5% purity suitable for LC-MS/MS calibration.[1]
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Understanding the biological origin of the target dictates the synthetic requirements. In vivo,

Mebeverine is rarely detected; the "Alcohol" metabolites are the primary markers.[3]

Metabolic Pathway Visualization
The following diagram illustrates the degradation of Mebeverine into the target reference

standard.
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Figure 1: Metabolic cascade showing the formation of O-Desmethyl Mebeverine Alcohol.[1]

Strategic Synthesis Design
Direct alkylation of 4-hydroxy-N-ethylamphetamine is risky due to the competing nucleophilicity

of the phenoxide anion (O-alkylation) versus the secondary amine (N-alkylation).[1] To mitigate

this, we employ a Protection-Deprotection Strategy:

Precursor Selection: Start with 4-Methoxyphenylacetone (P2P derivative).[1]

Demethylation (Early Stage): Convert to phenol early, then protect as Benzyl ether.

Why? Late-stage demethylation (e.g., using BBr3) on the final amino-alcohol can lead to

bromination of the primary alcohol or complex salt formation.[1]

Reductive Amination: Install the ethyl group.

Convergent N-Alkylation: Attach the butanol chain.
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Global Deprotection: Simultaneous removal of protecting groups.

Detailed Synthesis Protocol
Phase 1: Preparation of the Protected Core (Intermediate
A)
Objective: Synthesize N-ethyl-1-(4-(benzyloxy)phenyl)propan-2-amine.

Reagents:

4-Hydroxyphenylacetone (commercially available or via oxidation of 4-hydroxy-alpha-

methylstyrene).[1]

Benzyl bromide (BnBr).

Ethylamine (70% aq. or 2M in THF).

Sodium Triacetoxyborohydride (STAB).

Workflow:

Protection: Dissolve 4-Hydroxyphenylacetone (1 eq) in Acetone. Add K2CO3 (2 eq) and

Benzyl bromide (1.1 eq). Reflux for 4 hours. Filter and concentrate to yield 4-

(Benzyloxy)phenylacetone.[1]

Reductive Amination:

Dissolve 4-(Benzyloxy)phenylacetone (10 mmol) in DCE (Dichloroethane).

Add Ethylamine (12 mmol) and Acetic Acid (1 eq). Stir for 30 min.

Add STAB (15 mmol) portion-wise at 0°C. Warm to RT and stir overnight.

Workup: Quench with sat. NaHCO3. Extract with DCM. Dry (MgSO4) and concentrate.[1]

Purification: Flash chromatography (MeOH/DCM) to yield Intermediate A.
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Phase 2: N-Alkylation & Chain Extension (Intermediate
B)
Objective: Attach the hydroxybutyl chain without O-alkylation.

Reagents:

Intermediate A (from Phase 1).

4-Chlorobutyl acetate (Protected alcohol prevents side reactions).[1]

Potassium Iodide (KI) - Catalyst.[1]

Diisopropylethylamine (DIPEA).

Acetonitrile (ACN).

Workflow:

Dissolve Intermediate A (1 eq) in anhydrous ACN.

Add 4-Chlorobutyl acetate (1.2 eq), KI (0.5 eq), and DIPEA (2 eq).

Reflux at 80°C for 24-48 hours. Monitor by TLC/LC-MS for disappearance of secondary

amine.[1]

Workup: Evaporate solvent. Partition between EtOAc and Water.[4]

Result: This yields the Benzyl-protected, Acetate-protected precursor.[1]

Phase 3: Global Deprotection & Isolation[1]
Objective: Remove Benzyl (ether) and Acetyl (ester) groups to yield the final Reference

Standard.

Workflow:

Hydrolysis (Acetate removal): Dissolve intermediate in MeOH/Water (4:1). Add LiOH (3 eq).

[1] Stir at RT for 2 hours.
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Check: LC-MS should show loss of 42 Da (Acetyl).[1]

Hydrogenolysis (Benzyl removal):

Acidify the solution slightly with HCl (to form the salt).

Add 10% Pd/C catalyst (10 wt%).

Stir under H2 atmosphere (balloon pressure) for 12 hours.

Mechanism:[1][2][5][6] Cleaves the Benzyl ether to regenerate the Phenol.

Final Purification: Filter catalyst over Celite. Concentrate filtrate.

Crystallization: Recrystallize from Isopropanol/Ether or convert to Hydrochloride salt for

stability.

Visualization of Synthesis Workflow
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Figure 2: Step-by-step synthetic pathway ensuring regioselectivity.
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Analytical Validation (QC)
To certify this compound as a Reference Standard, it must pass the following criteria.

Characterization Data
Parameter Specification Method

Appearance White to off-white solid Visual

Purity > 99.0% HPLC-UV (210/280 nm)

Mass Spec [M+H]+ = 252.36 m/z LC-MS/MS (ESI+)

1H NMR Consistent with structure 500 MHz DMSO-d6

Solubility Soluble in MeOH, DMSO Visual

Diagnostic NMR Signals (Expected)
Phenolic OH: Broad singlet ~9.2 ppm (Disappears with D2O).

Aromatic Protons: Two doublets (AA'BB' system) at ~7.0 and ~6.7 ppm (characteristic of

para-substituted phenol).

Chiral Center (Methine): Multiplet at ~2.9 ppm.

N-Ethyl Group: Triplet (~1.0 ppm) and Quartet (~2.6 ppm).[1]

Butanol Chain: Triplet at ~3.4 ppm (CH2-OH).[1]

Handling & Stability
Storage: Store at -20°C under Argon. The free base is prone to oxidation (quinone

formation); the Hydrochloride salt is preferred for long-term storage.[1]

Safety: The intermediate amines are potential irritants. The final product is a

pharmacologically active metabolite; handle with standard PPE in a fume hood.
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Disclaimer: This protocol is for research and development purposes only. Synthesis of

pharmacologically active compounds should be performed by qualified chemists in accordance

with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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